Cas no 477858-43-8 (3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol)

• Product Name: 3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol
• CAS No: 477858-43-8
• MF: C₉H₁₈F₃NO
• MW: 213.240533351898
• CID: 6785986
• PubChem ID: 2768016
• Update Time: 2025-06-12

3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol Chemical and Physical Properties

Names and Identifiers

• DTXSID701209127
• 3-[Bis(1-methylethyl)amino]-1,1,1-trifluoro-2-propanol
• SCHEMBL25181861
• 3-[di(propan-2-yl)amino]-1,1,1-trifluoropropan-2-ol
• AKOS005078973
• 477858-43-8
• 11P-663
• 3-[bis(propan-2-yl)amino]-1,1,1-trifluoropropan-2-ol
• 3-(diisopropylamino)-1,1,1-trifluoro-2-propanol
• 3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol

• Inchi： 1S/C9H18F3NO/c1-6(2)13(7(3)4)5-8(14)9(10,11)12/h6-8,14H,5H2,1-4H3
• InChI Key： JRYKIVPIIVAGDW-UHFFFAOYSA-N
• SMILES： FC(C(CN(C(C)C)C(C)C)O)(F)F

Computed Properties

• Exact Mass: 213.13404868g/mol
• Monoisotopic Mass: 213.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol

Comprehensive Overview of 3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol (CAS No. 477858-43-8)

3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol (CAS No. 477858-43-8) is a fluorinated amino alcohol compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and specialty materials. Its unique molecular structure, featuring a trifluoromethyl group and a diisopropylamino moiety, imparts exceptional physicochemical properties, making it a valuable building block in modern organic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "fluorinated amino alcohol synthesis", "CAS 477858-43-8 applications", and "3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol suppliers", reflecting its growing demand in R&D and production.

The compound’s trifluoromethyl group enhances metabolic stability and lipophilicity, a feature highly sought after in drug discovery. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds dominate approximately 30% of FDA-approved drugs. Users often inquire about "role of trifluoromethyl in drug design" or "fluorinated intermediates in pharmaceuticals", highlighting the relevance of 477858-43-8 in cutting-edge research. Additionally, its diisopropylamino component contributes to steric hindrance, influencing selectivity in catalytic reactions—a topic frequently explored in queries like "steric effects in organic synthesis".

From a synthetic perspective, 3-(Diisopropylamino)-1,1,1-trifluoro-2-propanol is synthesized via nucleophilic substitution or reduction pathways, often involving trifluoroacetone derivatives. Industrial-scale production requires precise control of reaction conditions, as noted in searches for "optimization of fluorinated alcohol synthesis". Environmental considerations also drive interest in "green chemistry approaches for fluorinated compounds", with this compound serving as a case study for solvent-free or catalytic methods.

In material science, the compound’s hydrogen-bonding capacity and low surface energy make it suitable for coatings and surfactants. Searches like "fluorinated surfactants for industrial applications" underscore its versatility. Analytical characterization via NMR, HPLC, and mass spectrometry ensures quality, addressing common user questions such as "analytical methods for amino alcohols". Regulatory compliance (e.g., REACH, FDA) further elevates its profile, with queries like "CAS 477858-43-8 regulatory status" reflecting market needs.

Future prospects for 477858-43-8 include expanded roles in bioconjugation and pro-drug development, areas gaining traction in search trends like "advanced drug delivery systems". Its compatibility with click chemistry and bioorthogonal reactions positions it as a frontier molecule, answering demands for "multifunctional synthetic intermediates". As industries prioritize sustainability, innovations in catalyst recycling and waste reduction for such compounds will likely dominate discourse.